Cas no 50481-03-3 (Tetrabutylammonium Diiodoaurate)

• Product Name: Tetrabutylammonium Diiodoaurate
• CAS No: 50481-03-3
• MF: C₁₆H₃₆AuI₂N
• MW: 693.239242553711
• MDL: MFCD00145387
• CID: 933779
• Update Time: 2025-06-18

Tetrabutylammonium Diiodoaurate Chemical and Physical Properties

Names and Identifiers

• tetra-n-butylammonium diiodoaurate
• (L-2)-tetra-n-butylammonium diiodoaurate(I)
• Tetrabutylammonium Diiodoaurate
• tetrabutylammonium diiodoaurate(I)

• MDL： MFCD00145387
• Inchi： 1S/C16H36N.Au.2HI/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;;/h5-16H2,1-4H3;;2*1H/q2*+1;;/p-2
• InChI Key： IPICULSEVGYZBD-UHFFFAOYSA-L
• SMILES： [Au-](I)I.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 119
• Topological Polar Surface Area: 0

Additional information on Tetrabutylammonium Diiodoaurate

Tetrabutylammonium Diiodoaurate (CAS No. 50481-03-3): An Overview of Its Properties, Applications, and Recent Research

Tetrabutylammonium Diiodoaurate (TBA-Diiodoaurate), with the CAS number 50481-03-3, is a well-characterized compound in the field of inorganic chemistry and materials science. This compound is a coordination complex featuring a central gold (III) ion coordinated to two iodide ligands and counterbalanced by a tetrabutylammonium cation. The unique structure and properties of TBA-Diiodoaurate have made it an important material in various scientific and technological applications, particularly in catalysis, materials science, and medicinal chemistry.

The molecular formula of Tetrabutylammonium Diiodoaurate is C₁₆H₃₆AuI₂N. The tetrabutylammonium cation (C₁₆H₃₆N) is a large, lipophilic organic cation that helps to stabilize the complex by counterbalancing the negative charge of the diiodoaurate anion (AuI₂^-). This combination results in a compound with excellent solubility in organic solvents, making it highly suitable for various chemical reactions and processes.

In terms of its physical properties, Tetrabutylammonium Diiodoaurate is a yellowish solid at room temperature. It is stable under normal laboratory conditions but should be stored away from moisture and strong oxidizing agents to prevent degradation. The compound's thermal stability has been studied extensively, with reports indicating that it remains stable up to temperatures around 200°C. This thermal stability is crucial for its use in high-temperature processes and reactions.

The coordination chemistry of Tetrabutylammonium Diiodoaurate has been a subject of significant interest due to its potential applications in catalysis. Gold-based complexes, including TBA-Diiodoaurate, have shown remarkable catalytic activity in various organic transformations, such as the oxidation of alcohols, coupling reactions, and the reduction of nitro compounds. Recent studies have highlighted the ability of TBA-Diiodoaurate to act as an efficient catalyst in the aerobic oxidation of alcohols to aldehydes and ketones under mild conditions. This catalytic efficiency is attributed to the unique electronic properties of the gold (III) center and the stabilizing effect of the tetrabutylammonium cation.

In materials science, Tetrabutylammonium Diiodoaurate has been explored for its potential use in the synthesis of gold nanoparticles (AuNPs). The controlled reduction of Au(III) to Au(0) using TBA-Diiodoaurate has been shown to produce highly monodisperse AuNPs with well-defined sizes and shapes. These nanoparticles have applications in various fields, including catalysis, sensing, and biomedicine. For instance, AuNPs synthesized using TBA-Diiodoaurate have been used as efficient catalysts in heterogeneous catalytic reactions and as sensitive probes in surface-enhanced Raman spectroscopy (SERS).

In medicinal chemistry, the biological activity of gold-based compounds has been extensively studied due to their potential therapeutic applications. Tetrabutylammonium Diiodoaurate has shown promise as an antitumor agent. Research has demonstrated that TBA-Diiodoaurate can induce apoptosis in cancer cells by disrupting cellular redox balance and inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, the lipophilic nature of the tetrabutylammonium cation enhances the cellular uptake of the complex, further contributing to its antitumor efficacy.

The environmental impact of Tetrabutylammonium Diiodoaurate has also been a topic of recent research. Studies have focused on understanding its biodegradability and potential environmental fate. While TBA-Diiodoaurate is generally considered stable under normal conditions, it can undergo degradation under specific environmental conditions. For example, microbial degradation pathways have been identified that can break down the compound into less harmful products. These findings are crucial for assessing the environmental safety of TBA-Diiodoaurate when used in industrial or pharmaceutical applications.

In conclusion, Tetrabutylammonium Diiodoaurate (CAS No. 50481-03-3) is a versatile compound with a wide range of applications in catalysis, materials science, and medicinal chemistry. Its unique structural features and chemical properties make it an important material for both fundamental research and practical applications. Ongoing research continues to uncover new uses and improve our understanding of this fascinating compound.